![molecular formula C18H11N5O5 B2935215 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione CAS No. 438489-69-1](/img/structure/B2935215.png)
5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione
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Description
5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione is a useful research compound. Its molecular formula is C18H11N5O5 and its molecular weight is 377.316. The purity is usually 95%.
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Scientific Research Applications
The compound 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione, also known as 5-{[3-(3-NITROPHENYL)IMIDAZO[1,5-A]PYRIDIN-1-YL]METHYLIDENE}-1,3-DIAZINANE-2,4,6-TRIONE, has several potential applications in scientific research. Here is a comprehensive analysis focusing on six unique applications:
Optoelectronic Devices
Imidazo[1,5-a]pyridine derivatives, which include the compound , are known for their luminescent properties. This makes them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). Their ability to emit light upon electrical stimulation can be harnessed in display and lighting technologies .
Sensors
Due to their unique chemical structure, these compounds can be integrated into sensor technologies . They can act as sensitive and selective sensors for various ions and molecules, which is crucial in environmental monitoring and diagnostics .
Anti-Cancer Drugs
The structural versatility of imidazo[1,5-a]pyridine derivatives allows them to be used as scaffolds for anti-cancer drugs . They can be designed to interact with specific biological targets, potentially leading to new treatments for various types of cancer .
Confocal Microscopy and Imaging
These compounds’ luminescent properties also make them suitable as emitters for confocal microscopy and imaging . They can be used to label and track biological molecules in live cells, aiding in the study of cellular processes .
Pharmaceutical Field
Imidazo[1,5-a]pyridine is a significant structural component in a number of pharmaceuticals. The compound could be involved in the synthesis of new medications, contributing to the treatment of diseases .
Agrochemicals
The same structural features that make these compounds valuable in pharmaceuticals also apply to agrochemicals . They can be part of the synthesis of pesticides or herbicides, playing a role in protecting crops from pests and diseases .
properties
IUPAC Name |
5-[[3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl]methylidene]-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11N5O5/c24-16-12(17(25)21-18(26)20-16)9-13-14-6-1-2-7-22(14)15(19-13)10-4-3-5-11(8-10)23(27)28/h1-9H,(H2,20,21,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWOOOLKOJBHIMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C(N2C=C1)C3=CC(=CC=C3)[N+](=O)[O-])C=C4C(=O)NC(=O)NC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione |
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